Cas no 1568219-63-5 ((2S)-2-4-(difluoromethoxy)phenyloxirane)

• Product Name: (2S)-2-4-(difluoromethoxy)phenyloxirane
• CAS No: 1568219-63-5
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 6003276
• PubChem ID: 51723370
• Update Time: 2025-05-20

(2S)-2-4-(difluoromethoxy)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-(difluoromethoxy)phenyloxirane
• EN300-1931189
• (2S)-2-[4-(difluoromethoxy)phenyl]oxirane
• 1568219-63-5
• AKOS021413710

• Inchi： 1S/C9H8F2O2/c10-9(11)13-7-3-1-6(2-4-7)8-5-12-8/h1-4,8-9H,5H2/t8-/m1/s1
• InChI Key： FJRUSEQSRVYISD-MRVPVSSYSA-N
• SMILES： FC(OC1C=CC(=CC=1)[C@H]1CO1)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (2S)-2-4-(difluoromethoxy)phenyloxirane

(2S)-2-4-(Difluoromethoxy)Phenyl Oxirane: A Comprehensive Overview

The compound (2S)-2-4-(difluoromethoxy)phenyl oxirane, identified by the CAS number 1568219-63-5, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of epoxides, which are three-membered cyclic ethers known for their reactivity and versatility in chemical synthesis. The structure of (2S)-2-4-(difluoromethoxy)phenyl oxirane consists of a phenyl ring substituted with a difluoromethoxy group at the para position and an epoxide group at the ortho position. The stereochemistry of the molecule is defined by the (2S) configuration, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the importance of epoxides like (2S)-2-4-(difluoromethoxy)phenyl oxirane in drug discovery and materials science. The presence of the difluoromethoxy group introduces unique electronic and steric properties to the molecule, making it an attractive candidate for various applications. For instance, researchers have explored its potential as a building block in the synthesis of bioactive compounds, such as antibiotics and antiviral agents. The epoxide group is particularly valuable due to its ability to undergo nucleophilic ring-opening reactions, which can be exploited to construct complex molecular architectures.

In terms of synthesis, (2S)-2-4-(difluoromethoxy)phenyl oxirane can be prepared through a variety of methods, including oxidation of alkenes, acid-catalyzed cyclization, and transition-metal-mediated reactions. One notable approach involves the use of mCPBA (meta-chloroperbenzoic acid) as an oxidizing agent to form the epoxide ring. This method is highly efficient and selective, making it a preferred route for large-scale production. The stereochemistry of the molecule can be controlled during the synthesis process using chiral catalysts or asymmetric induction techniques.

The applications of (2S)-2-4-(difluoromethoxy)phenyl oxirane extend beyond pharmaceuticals. In materials science, this compound has been investigated for its potential as a precursor in polymer synthesis. The epoxide group can serve as a reactive site for polymerization reactions, leading to the formation of high-performance polymers with tailored properties. Additionally, this compound has shown promise in catalysis, where it can act as a ligand or a support material for homogeneous or heterogeneous catalysts.

From an environmental perspective, understanding the fate and behavior of (2S)-2-4-(difluoromethoxy)phenyl oxirane in natural systems is critical for assessing its safety and sustainability. Recent research has focused on its biodegradation pathways and toxicity profiles. Studies indicate that this compound undergoes rapid hydrolysis under acidic or basic conditions, leading to the formation of less toxic byproducts. However, further investigations are needed to fully understand its long-term impact on ecosystems.

In conclusion, (2S)-2-4-(difluoromethoxy)phenyl oxirane is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.